N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide

• Molecular Formula: C13H9ClN2O2S
• Molecular Weight: 292.74 g/mol
• IUPAC Name: N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C13H9ClN2O2S/c1-7-5-11-9(6-8(7)14)15-13(19-11)16-12(17)10-3-2-4-18-10/h2-6H,1H3,(H,15,16,17)
• InChI Key: KGSHLNBQHOHKPG-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1Cl)N=C(S2)NC(=O)C3=CC=CO3
• solubility: 0.6 [ug/mL]

Description

N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide, also known as BF-1, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In particular, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and reduce the production of inflammatory mediators. In vivo studies have shown that this compound can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide has several advantages for lab experiments, including its high yield and purity, its fluorescent properties, and its potential applications in various fields. However, this compound also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide. One area of interest is the development of this compound-based fluorescent probes for the detection of specific biomolecules and cellular processes. Another area of interest is the optimization of this compound's anti-inflammatory and anti-cancer properties for potential therapeutic applications. Additionally, the incorporation of this compound into new materials for imaging and sensing applications is an area of ongoing research.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has been studied for its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. This compound has shown promise as a fluorescent probe, anti-inflammatory agent, and anti-cancer agent, and ongoing research is exploring its potential in these and other areas.

Synthesis Methods

The synthesis of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide involves the reaction of 5-chloro-6-methyl-1,3-benzothiazol-2-amine with furan-2-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is purified through column chromatography to obtain this compound in high yield and purity.

Scientific Research Applications

N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to have anti-inflammatory and anti-cancer properties. In biochemistry, this compound has been used as a fluorescent probe for the detection of protein-ligand interactions. In materials science, this compound has been incorporated into polymers and nanoparticles for imaging and sensing applications.